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Compound of Interest

Compound Name: Cerec

Cat. No.: B1177376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of the Chairside Economical

Restoration of Esthetic Ceramics (CEREC) system in creating restorations for clinical studies. It

includes summaries of quantitative data from various studies, detailed experimental protocols,

and visualizations of workflows and logical relationships to guide researchers in this field.

Quantitative Data Summary
The following tables summarize key performance indicators of CEREC restorations from

multiple clinical studies, offering a comparative overview of their long-term performance,

marginal integrity, and fracture resistance.

Table 1: Survival and Success Rates of CEREC Restorations in Clinical Studies
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Study/CER
EC Version

Restoration
Type

No. of
Restoration
s

Follow-up
Period

Survival/Su
ccess Rate

Key
Findings

Reiss et al.

(CEREC 1)
Inlays/Onlays 1,011 18 years

84.4%

(Survival)

Premolars

performed

slightly better

than molars.

Vital teeth

had a

significantly

higher

success rate

(88%) than

non-vital

teeth (50%).

[1]

Otto &

Schneider

(CEREC 1)

Inlays/Onlays 2,328 9 years
95.5%

(Success)

No

correlation

was found

between

failure and

the size or

location of

the

restorations.

[1]
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Pallesen &

van Dijken

(CEREC 1)

Inlays/Onlays 187 10 years
90.4%

(Success)

The most

common

reasons for

failure were

ceramic

fractures

(53%) and

tooth

fractures

(20%).[2]

Sjögren et al.

(CEREC)

Class II

Inlays
61 10 years

89%

(Survival)

Inlays luted

with a

chemically

cured resin

composite

had a 100%

survival rate,

while those

with a dual-

cured

composite

had a 77%

survival rate.

[3]

Posselt &

Kerschbaum

(CEREC 1)

Inlays/Onlays 226 10 years
85.7%

(Survival)

The survival

rate of

CEREC 1

restorations

was found to

be

comparable

to that of cast

gold

restorations.

[4]
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Reiss &

Walther

(CEREC)

Inlays 426 3 years
95%

(Survival)

No significant

difference in

survival rates

between

molars and

premolars

was

observed.[5]

Bindl &

Mörmann

(CEREC 2)

Full Crowns 208
Up to 10

years

97.0%

(Classic),

92.9%

(Reduced),

87.1% (Molar

Endocrowns),

68.8%

(Premolar

Endocrowns)

"Classic"

crowns on

conventionall

y prepared

teeth

performed

the best.[1]

Table 2: Marginal Gap of CEREC Restorations
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Study
Restoration
Type

CEREC
System

Measureme
nt Method

Mean
Marginal
Gap (µm)

Clinically
Acceptable
Limit (µm)

Otto &

Schneider
Inlays/Onlays CEREC 1 & 2

Scanning

Electron

Microscope

236 ± 96.8 Not Specified

Dentsply

Sirona
Crowns Not Specified

Optical

Microscope

(200x)

Varies by

material (e.g.,

CEREC Bloc:

~80-110)

< 120

Beschnidt &

Strub
Inlays CEREC 2 Not Specified ~50-70 Not Specified

Mörmann et

al.
Not Specified Not Specified Not Specified

50

(repeatable

adhesive

interface

width)[6]

Not Specified

Al-Ajami et al. Onlays CEREC 3D

Optical

Microscope

(50x)

Intraoral

scan: 111.6 ±

34.0;

Extraoral

stone scan:

116.8 ±

42.3[7]

Not Specified

Table 3: Fracture Resistance of CEREC Restorations (In Vitro Studies)
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Study
Restoration
Type

Material

Mean
Fracture
Resistance
(N)

Compariso
n Group(s)

Key
Findings

El-

Damanhoury

et al.

Crowns
IPS Empress

CAD

Traditional

prep: 1070 ±

181; Minimal

prep: 1110 ±

222[8]

Occlusal

veneers (all

cracked

during

simulation)

Minimally

prepared

crowns

demonstrated

comparable

strength to

traditionally

prepared

crowns.[8]

Al-Makramani

et al.
Crowns

CEREC

Blocs
387 ± 60

IPS e.Max

Press (452 ±

86 N),

Cercon (540

± 171 N)[9]

CEREC

crowns

showed

catastrophic

fracture,

while other

groups had

more severe

tooth

fractures,

suggesting

CEREC may

better

preserve the

abutment.[9]

Lin et al. Endocrowns

vs. Post-and-

Core Crowns

ProCAD Endocrowns:

1446.68 ±

200.34; Post-

and-core:

1163.30 ±

163.15[10]

Glass fiber-

reinforced

composite

posts and

cores

Bonded

ceramic

endocrowns

showed

significantly

higher

fracture
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resistance.

[10]

Fathy et al. Crowns Not Specified

Two-plane

occlusal prep:

2962.6 ±

524.2; Flat

occlusal prep:

3107.2 ±

604.9[11]

Different

occlusal

preparation

designs

No

statistically

significant

difference in

fracture

resistance

between the

two

preparation

designs was

found.[11]

Experimental Protocols
The following protocols provide a framework for conducting clinical studies on CEREC
restorations, synthesized from the methodologies of various published studies.

Protocol 1: Prospective Clinical Evaluation of CEREC Inlays/Onlays

1. Patient Selection:

Inclusion Criteria: Patients requiring posterior inlays or onlays on vital or non-vital teeth, good
oral hygiene, and ability to provide informed consent.
Exclusion Criteria: Active periodontal disease, severe bruxism, allergies to ceramic materials,
and inability to attend follow-up appointments.

2. Tooth Preparation:

Administer local anesthesia.
Isolate the tooth using a rubber dam.
Remove existing restoration and any carious tissue.
Prepare the cavity with divergent walls (6-8°), rounded internal line angles, and a minimum
isthmus width of 2mm.
Ensure adequate ceramic thickness (minimum 1.5-2.0 mm occlusally).
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3. Digital Impression and Restoration Design:

Apply a thin layer of opacifying powder (if required by the scanner version).
Capture a digital impression of the prepared tooth, adjacent teeth, and opposing arch using
the CEREC intraoral scanner (e.g., Primescan).
Design the restoration using the CEREC software, ensuring proper anatomy, contacts, and
occlusion.

4. Milling and Finishing:

Select the appropriate ceramic block (e.g., VITA Mark II, IPS Empress CAD) in the desired
shade.
Mill the restoration using the CEREC milling unit.
Try-in the restoration to verify fit, contacts, and occlusion.
Make any necessary adjustments with fine-grit diamond burs.
Polish the restoration to a high shine or glaze it in a porcelain furnace according to the
manufacturer's instructions.

5. Adhesive Luting:

Clean and etch the internal surface of the restoration (e.g., with hydrofluoric acid) and apply
a silane coupling agent.
Isolate the prepared tooth and apply a dental adhesive according to the manufacturer's
instructions.
Apply a luting composite resin (e.g., dual-cured or chemically cured) to the restoration and
seat it with firm pressure.[3]
Remove excess cement before and after light-curing.

6. Follow-up and Evaluation:

Conduct follow-up examinations at baseline, 6 months, 1 year, and annually thereafter.
Evaluate the restorations using modified United States Public Health Service (USPHS)
criteria for factors such as marginal integrity, anatomic form, color match, secondary caries,
and postoperative sensitivity.[2][3]
Define failure criteria, which may include restoration fracture, tooth fracture, debonding, or
the need for endodontic treatment.[2][4]

Protocol 2: In Vitro Fracture Resistance Testing of CEREC Crowns
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1. Specimen Preparation:

Collect extracted human molars of similar size and free of cracks or caries.
Embed the roots of the teeth in acrylic resin up to 2 mm below the cementoenamel junction.
Prepare the teeth for full crowns according to standardized parameters (e.g., 1.5 mm
occlusal reduction, 1.0 mm axial reduction, 6° taper).

2. Crown Fabrication:

Scan the prepared teeth using a laboratory scanner or a CEREC intraoral scanner.
Design standardized crowns using the CEREC software.
Mill the crowns from a selected ceramic material.
Cement the crowns onto the prepared teeth using a standardized luting protocol.

3. Artificial Aging (Optional but Recommended):

Subject the specimens to thermocycling (e.g., 5,000 cycles between 5°C and 55°C) to
simulate temperature changes in the oral cavity.[9]
Apply fatigue loading (e.g., 240,000 cycles at a specific load and frequency) to simulate
chewing forces.[10]

4. Fracture Resistance Testing:

Mount the specimens in a universal testing machine.
Apply a compressive load to the occlusal surface of the crown at a constant crosshead
speed (e.g., 0.5 mm/min) until fracture occurs.[10]
Record the load at fracture in Newtons (N).

5. Failure Mode Analysis:

Examine the fractured specimens under a stereomicroscope to classify the failure mode
(e.g., cohesive fracture of the ceramic, adhesive failure at the cement interface, fracture of
the tooth).[9]

Visualizations
The following diagrams illustrate key workflows and relationships in clinical studies of CEREC
restorations.
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Caption: Workflow for a prospective clinical study of CEREC restorations.
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Caption: Factors influencing the clinical success of CEREC restorations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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